Cas no 755724-85-7 (D-Phenylalanine,4-(1-methylethyl)-)
755724-85-7 structure
Product Name:D-Phenylalanine,4-(1-methylethyl)-
CAS No:755724-85-7
MF:C12H17NO2
MW:207.268883466721
CID:548972
PubChem ID:40465116
Update Time:2023-10-31
D-Phenylalanine,4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Phenylalanine,4-(1-methylethyl)-
- D-4-Isopropylphenylalanine
- 4-Isopropyl-D-phenylalanine
- (R)-2-AMINO-3-(4-ISOPROPYLPHENYL)PROPANOIC ACID
- MFCD07371952
- AKOS012010744
- 755724-85-7
- N10984
- D-4-Isopropylphenylalanine (H-D-Phe(4-iPr)-OH)
- (2R)-2-amino-3-(4-propan-2-ylphenyl)propanoic acid
- 4-Propan-2-yl-D-phenylalanine
- DTXSID10654417
- CS-0331143
- (2R)-2-amino-3-[4-(propan-2-yl)phenyl]propanoic acid
- SCHEMBL6775977
-
- MDL: MFCD07371952
- Inchi: 1S/C12H17NO2/c1-8(2)10-5-3-9(4-6-10)7-11(13)12(14)15/h3-6,8,11H,7,13H2,1-2H3,(H,14,15)/t11-/m1/s1
- InChI Key: CYHRSNOITZHLJN-LLVKDONJSA-N
- SMILES: OC([C@@H](CC1C=CC(=CC=1)C(C)C)N)=O
Computed Properties
- Exact Mass: 207.12601
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.105
- Boiling Point: 340.6°C at 760 mmHg
- Flash Point: 159.8°C
- Refractive Index: 1.549
- PSA: 63.32
- LogP: 2.46470
D-Phenylalanine,4-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR005BH2-500mg |
D-Phenylalanine,4-(1-methylethyl)- |
755724-85-7 | 97% | 500mg |
$180.00 | 2025-02-13 | |
| Aaron | AR005BH2-1g |
D-Phenylalanine,4-(1-methylethyl)- |
755724-85-7 | 97% | 1g |
$266.00 | 2025-02-13 | |
| Aaron | AR005BH2-5g |
D-Phenylalanine,4-(1-methylethyl)- |
755724-85-7 | 97% | 5g |
$786.00 | 2025-02-13 | |
| 1PlusChem | 1P005B8Q-500mg |
D-Phenylalanine,4-(1-methylethyl)- |
755724-85-7 | 97% | 500mg |
$163.00 | 2024-04-21 | |
| 1PlusChem | 1P005B8Q-1g |
D-Phenylalanine,4-(1-methylethyl)- |
755724-85-7 | 97% | 1g |
$235.00 | 2024-04-21 | |
| 1PlusChem | 1P005B8Q-5g |
D-Phenylalanine,4-(1-methylethyl)- |
755724-85-7 | 97% | 5g |
$683.00 | 2024-04-21 | |
| Ambeed | A323190-1g |
(R)-2-Amino-3-(4-isopropylphenyl)propanoic acid |
755724-85-7 | 97% | 1g |
$445.0 | 2025-04-17 | |
| Ambeed | A323190-250mg |
(R)-2-Amino-3-(4-isopropylphenyl)propanoic acid |
755724-85-7 | 97% | 250mg |
$178.0 | 2025-04-17 | |
| Ambeed | A323190-5g |
(R)-2-Amino-3-(4-isopropylphenyl)propanoic acid |
755724-85-7 | 97% | 5g |
$1332.0 | 2025-04-17 |
D-Phenylalanine,4-(1-methylethyl)- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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